Cas no 903907-74-4 (Oseltamivir Impurity 16)

Oseltamivir Impurity 16 is a characterized impurity associated with the synthesis or degradation of oseltamivir, an antiviral drug used to treat influenza. This impurity is identified and controlled to ensure the quality and safety of pharmaceutical formulations. Its structural elucidation and analytical profiling are critical for compliance with regulatory standards, such as ICH guidelines. High-purity reference standards of Oseltamivir Impurity 16 facilitate accurate quantification and method validation in quality control laboratories. Proper identification and monitoring of this impurity contribute to the consistency and efficacy of oseltamivir-based drug products, supporting robust pharmaceutical development and manufacturing processes.
Oseltamivir Impurity 16 structure
Oseltamivir Impurity 16 structure
Product Name:Oseltamivir Impurity 16
CAS No:903907-74-4
MF:C11H18N2O4
MW:242.271623134613
CID:4557504
PubChem ID:11630102
Update Time:2025-10-28

Oseltamivir Impurity 16 Chemical and Physical Properties

Names and Identifiers

    • Oseltamivir Impurity 48
    • OseltaMivir iMpurity E
    • Oseltamivir Impurity 1
    • Oseltamivir EP Impurity
    • 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-hydroxy-, ethyl ester, (3R,4R,5S)-
    • (3R,4R,5S)-ethyl 4-acetamido-5-amino-3-hydroxycyclohex-1-enecarboxylate
    • (3R,4R,5S)-4-acetylamino-5-amino-3-hydroxy-cyclohex-1-enecarboxylicacidethylester
    • Ethyl (3R,4R,5S)-4-(acetylamino)-5-amino-3-hydroxy-1-cyclohexene-1-carboxylate (ACI)
    • Ethyl (3R,4R,5S)-4-acetamido-5-amino-3-hydroxycyclohex-1-ene-1-carboxylate
    • 903907-74-4
    • SCHEMBL16619479
    • Oseltamivir Impurity 16
    • Inchi: 1S/C11H18N2O4/c1-3-17-11(16)7-4-8(12)10(9(15)5-7)13-6(2)14/h5,8-10,15H,3-4,12H2,1-2H3,(H,13,14)/t8-,9+,10+/m0/s1
    • InChI Key: ZMPNPIVRPAPPQU-IVZWLZJFSA-N
    • SMILES: N([C@H]1[C@H](O)C=C(C(=O)OCC)C[C@@H]1N)C(=O)C

Computed Properties

  • Exact Mass: 242.12665706g/mol
  • Monoisotopic Mass: 242.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 102Ų

Oseltamivir Impurity 16 Security Information

Oseltamivir Impurity 16 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AN HUI ZE SHENG Technology Co., Ltd.
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Oseltamivir Impurity 16 Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Production Method 2

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  2 h, rt; rt → -78 °C
2.2 Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 1 h, rt
3.1 -
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Triethylsilane Catalysts: Palladium diacetate Solvents: Dichloromethane ;  15 min, 0 °C
1.2 Solvents: Dichloromethane ;  2 h, rt
Reference
Ring-Closing Metathesis-Based Synthesis of (3R,4R,5S)-4-Acetylamino-5-amino-3-hydroxy- cyclohex-1-ene-carboxylic Acid Ethyl Ester: A Functionalized Cycloalkene Skeleton of GS4104
Cong, Xin; et al, Journal of Organic Chemistry, 2006, 71(14), 5365-5368

Production Method 4

Reaction Conditions
1.1 Reagents: Morpholine Solvents: Methanol ,  Dichloromethane ;  overnight, rt; 4 h, 50 °C
Reference
Diversity-Oriented Production of Metabolites Derived from Chorismate and Their Use in Organic Synthesis
Bongaerts, Johannes; et al, Angewandte Chemie, 2011, 50(34), 7781-7786

Production Method 5

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  2 h, rt; rt → -78 °C
1.3 Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 1 h, rt
2.1 -
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Production Method 6

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  2 h, rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 1 h, rt
2.1 -
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Production Method 7

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  0 °C → rt; 2 h, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  2 h, rt; rt → -78 °C
2.3 Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 1 h, rt
3.1 -
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Production Method 8

Reaction Conditions
1.1 Reagents: N-methylmorpholine N-oxide Catalysts: Osmium tetroxide Solvents: Acetone ,  tert-Butanol ,  Water ;  8 h, 0 °C
2.1 Reagents: Imidazole Solvents: Dichloromethane ;  0 °C → rt; 2 h, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
3.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  2 h, rt; rt → -78 °C
3.3 Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → rt; 1 h, rt
4.1 -
Reference
Synthesis of syn-vicinal diamines via the stereoselective allylation of acyclic chiral α-amino aldimines
Myeong, In-Soo; et al, Tetrahedron Letters, 2019, 60(3), 235-239

Oseltamivir Impurity 16 Raw materials

Oseltamivir Impurity 16 Preparation Products

Additional information on Oseltamivir Impurity 16

Recent Advances in the Study of Oseltamivir Impurity 16 (CAS: 903907-74-4)

Oseltamivir Impurity 16 (CAS: 903907-74-4) is a critical impurity associated with the antiviral drug oseltamivir phosphate, commonly known as Tamiflu. As regulatory agencies increasingly emphasize the importance of impurity profiling in pharmaceutical development, understanding the formation, characterization, and control of such impurities has become a focal point in recent research. This briefing synthesizes the latest findings on Oseltamivir Impurity 16, highlighting its chemical properties, analytical methodologies, and implications for drug safety and efficacy.

Recent studies have elucidated the structural characteristics of Oseltamivir Impurity 16, confirming its identity as a diastereomeric derivative of oseltamivir. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to characterize this impurity. These efforts are crucial for developing robust analytical methods to detect and quantify the impurity in drug formulations, ensuring compliance with stringent regulatory standards set by agencies such as the FDA and EMA.

One of the key challenges in studying Oseltamivir Impurity 16 lies in its formation pathways. Research indicates that this impurity can arise during the synthesis of oseltamivir, particularly under specific reaction conditions such as elevated temperatures or prolonged storage. Recent publications have proposed mechanistic insights into its formation, suggesting that it may result from epimerization or other stereochemical transformations. These findings are instrumental in optimizing synthetic protocols to minimize impurity generation.

From an analytical perspective, high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) methods have been refined to achieve better separation and detection of Oseltamivir Impurity 16. For instance, a 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the use of a novel chiral stationary phase to resolve the impurity from its parent compound with high specificity. Such advancements are vital for quality control in pharmaceutical manufacturing.

The toxicological profile of Oseltamivir Impurity 16 has also been a subject of recent investigation. While current data suggest that the impurity is not genotoxic or carcinogenic at typical exposure levels, its potential pharmacological effects remain under scrutiny. Regulatory guidelines recommend keeping impurity levels below specified thresholds, necessitating continuous monitoring during drug production. Researchers are now exploring the impurity's stability under various storage conditions to assess its long-term impact on drug formulations.

In conclusion, the study of Oseltamivir Impurity 16 (CAS: 903907-74-4) represents a critical area of research in the field of pharmaceutical chemistry. Advances in analytical techniques, coupled with a deeper understanding of its formation and behavior, are paving the way for improved drug quality and safety. Future research should focus on further elucidating the impurity's biological effects and developing more efficient mitigation strategies during the drug development process.

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